Cas no 5685-69-8 (1-methyl-5-(trifluoromethyl)-1h-indazol-3-amine)

1-methyl-5-(trifluoromethyl)-1h-indazol-3-amine structure
5685-69-8 structure
Product Name:1-methyl-5-(trifluoromethyl)-1h-indazol-3-amine
CAS No:5685-69-8
MF:C9H8F3N3
MW:215.175131797791
MDL:MFCD07777192
CID:946047
PubChem ID:28875377
Update Time:2025-08-05

1-methyl-5-(trifluoromethyl)-1h-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-(trifluoromethyl)-1h-indazol-3-amine
    • 1-METHYL-5-TRIFLUOROMETHYL-3-INDAZOLYLAMINE
    • 1-methyl-5-(trifluoromethyl)indazol-3-amine
    • 1-Methyl-5-(trifluoromethyl)-1H-indazol-3-amine, AldrichCPR
    • MFCD07777192
    • AKOS025116751
    • CS-0313477
    • TS-03069
    • 3-Amino-1-methyl-5-(trifluoromethyl)-1H-indazole
    • 5685-69-8
    • CHEMBL5020439
    • SCHEMBL2634528
    • DTXSID40651737
    • STL557921
    • 3-amino-5-trifluoromethyl-1-methyl-indazole
    • BBL104106
    • 1-Methyl-5-trifluoromethyl-1H-indazol-3-ylamine
    • MDL: MFCD07777192
    • Inchi: 1S/C9H8F3N3/c1-15-7-3-2-5(9(10,11)12)4-6(7)8(13)14-15/h2-4H,1H3,(H2,13,14)
    • InChI Key: IRSFDHYOPSXICW-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C(N)=NN2C)C=1)(F)F

Computed Properties

  • Exact Mass: 215.06700
  • Monoisotopic Mass: 215.06703175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 320.8±37.0 °C at 760 mmHg
  • Flash Point: 169.3±28.4 °C
  • PSA: 43.84000
  • LogP: 2.75550

1-methyl-5-(trifluoromethyl)-1h-indazol-3-amine Security Information

1-methyl-5-(trifluoromethyl)-1h-indazol-3-amine Pricemore >>

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abcr
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